PIGMENT BLUE 10
CAS No.: 1325-93-5
Cat. No.: VC0224319
Molecular Formula: C16H13NO
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1325-93-5 |
|---|---|
| Molecular Formula | C16H13NO |
| Molecular Weight | 0 |
Introduction
Physical and Chemical Properties
Pigment Blue 10 presents as a blue powder with a slight greenish tint . Its physical appearance can vary between suppliers, with some descriptions noting a bronze-colored crystalline powder that yields blue colorations when dispersed . The compound demonstrates specific solubility characteristics that influence its industrial applications.
Basic Physical Properties
The following table summarizes the key physical properties of Pigment Blue 10:
| Property | Value | Source |
|---|---|---|
| Appearance | Blue powder (sometimes with greenish tint) | |
| Physical Form | Crystalline powder | |
| Molecular Weight | 422.58 g/mol | |
| Specific Gravity | 1.60 g/cm³ | |
| Average Particle Size | 28 µm |
Solubility Profile
Pigment Blue 10 exhibits selective solubility characteristics that are important for its applications:
These solubility properties make it suitable for various ink formulations and dyeing applications, allowing for versatility in industrial processes.
Performance Characteristics and Stability
The technical performance of Pigment Blue 10 is characterized by several key parameters that determine its suitability for various applications. These performance metrics help formulators and end-users select appropriate pigments for specific requirements.
Resistance Properties
The following table outlines the resistance properties of Pigment Blue 10, which are critical for determining its durability in various environmental conditions:
| Resistance Property | Rating (Scale 1-8) | Source |
|---|---|---|
| Light Fastness | 6 | |
| Water Resistance | 4-5 | |
| Alkali Resistance | 4 | |
| Acid Resistance | 4-5 | |
| Oil Resistance | 5 |
Thermal Properties
Pigment Blue 10 demonstrates moderate heat resistance, with specifications indicating:
This thermal stability profile makes it suitable for applications that require moderate heat processing without significant color degradation.
Colorimetric Properties
The colorimetric and application properties of Pigment Blue 10 include:
| Property | Value | Source |
|---|---|---|
| Tinting Strength | 40-50% | |
| Relative Tinting Strength | 100-105% | |
| Moisture Content | 5.0% maximum | |
| Salt Content | 1.0% maximum | |
| Sieve Residue | 1.0% maximum |
Industrial Applications
Pigment Blue 10 finds applications across several industrial sectors, with particular significance in printing and writing materials. Its color properties and technical performance characteristics make it suitable for specific commercial uses.
Primary Applications
The major industrial applications of Pigment Blue 10 include:
-
Solvent-based inks
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Offset printing inks
-
Water-based ink formulations
Specialized Applications
Beyond its primary uses in ink systems, Pigment Blue 10 has additional specialized applications:
-
Textile dyeing (particularly for silk, wool, and cotton)
-
Biological staining for microscopy and laboratory applications
-
Intermediate component for the synthesis of complex acid pigment toners
These diversified applications demonstrate the versatility of this pigment across different industrial sectors.
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